Cas no 26638-53-9 (3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide)

• Product Name: 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide
• CAS No: 26638-53-9
• MF: C₁₄H₁₀ClNO₃S
• MW: 307.752101421356
• MDL: MFCD07368146
• CID: 52984
• PubChem ID: 14950938
• Update Time: 2025-05-26

3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6,11-dihydro-6-methyl-5,5,11-trioxodibenzo[c,f][1,2]thiazepine
• 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-Dioxide
• 3-CHLORO-6,11,-DIHYDRO-6-METHYL,5,511-TRIOXODIBENZO[C,F][1,2]THIAZEPINE
• 3-Chloro-6,11-dihydro-6-methyl-5,5,11–trioxodibenz [c,f][1,2]thiazeptine
• Dibenzo[c,f][1,2]thiazepin-11(6H)-one, 3-chloro-6-methyl-,5,5-dioxide
• 3-chloro-6-methyl-5,5-dioxobenzo[c][2,1]benzothiazepin-11-one
• C14H10ClNO3S
• 3S1W61H5ZK
• 3-Chloro-6,11-dihydro-6-methyl-5,5,11-trioxodibenzo(c,f)(1,2)thiazepine
• 3-Chloro-6-methyl-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5,11(6H)-trione
• DIBENZO(C,F)(1,2)THIAZEPIN-11(6H)-ONE, 3-CHLORO-6-METHYL-, 5,5-DIOXIDE
• SY030958
• 3-Chloro-6 pound not11-dihydro-6-methyl-5 pound not5 pound not11-trioxodibenzo[c pound notf][1 pound not2]thiazepine
• MFCD07368146
• CS-0144521
• DTXSID40949469
• TIANEPTINE SODIUM IMPURITY C [EP IMPURITY]
• FT-0651577
• 26638-53-9
• DS-10535
• AM20040055
• EINECS 247-865-2
• 3-CHLORO-6-METHYLDIBENZO(C,F)(1,2)THIAZEPIN-11(6H)-ONE S,S-DIOXIDE
• AKOS015889342
• A818540
• AC-231
• 3-chloro-6-methyl-5,5-dioxo-benzo[c][2,1]benzothiazepin-11-one;3-Chloro-6,11-dihydro-6-methyl-5,5,11-trioxodibenzo[c,f][1,2]thiazepine
• 3-Chloro-6-methyldibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-Dioxide
• SCHEMBL4258034
• 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one5,5-dioxide
• NS00051067
• 8-chloro-10-dioxo-11-methyl-dibenzo[c,f][1,2]thiazepine-5-one
• 3-Chloro-6-methyl-dibenzo(c,f)(1,2)thiazepin-11(6H)-one 5,5-dioxide
• Q-100334
• UNII-3S1W61H5ZK
• 6-CHLORO-10-METHYL-9??-THIA-10-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,12,14-HEXAENE-2,9,9-TRIONE
• RGOFXWXKWORKIP-UHFFFAOYSA-N
• Dibenzo[c,f][1,2]thiazepin-11(6H)-one, 3-chloro-6-methyl-, 5,5-dioxide; 3-Chloro-6,11-dihydro-6-methyl-5,5,11-trioxodibenzo[c,f][1,2]thiazepine; 3-Chloro-6-methyldibenzo[c,f][1,2]thiazepin-11(6H)-one S,S-Dioxide
• 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide

• MDL： MFCD07368146
• Inchi： 1S/C14H10ClNO3S/c1-16-12-5-3-2-4-10(12)14(17)11-7-6-9(15)8-13(11)20(16,18)19/h2-8H,1H3
• InChI Key： RGOFXWXKWORKIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3C=CC=CC=3N(C)S(C=2C=1)(=O)=O)=O

Computed Properties

• Exact Mass: 307.00700
• Monoisotopic Mass: 307.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 2.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 494.6°C at 760 mmHg
• Flash Point: 252.9±31.5 °C
• Refractive Index: 1.647
• PSA: 62.83000
• LogP: 3.85530
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H302 (100%)
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide

3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide

The compound with CAS No. 26638-53-9, known as 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide, is a highly specialized organic molecule with significant applications in pharmaceutical research and development. This compound belongs to the class of dibenzothiazepines, which are known for their unique structural properties and potential therapeutic effects. The molecule's structure includes a dibenzothiazepine core with specific substituents: a chlorine atom at position 3 and a methyl group at position 6. Additionally, the presence of a 5,5-dioxide group further enhances its chemical complexity and functional properties.

Recent studies have highlighted the importance of dibenzothiazepines in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide has been shown to exhibit promising biological activities due to its ability to modulate key cellular pathways. For instance, researchers have reported that this compound can inhibit the activity of certain kinases involved in inflammation and cancer progression. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents.

The synthesis of 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide involves a series of intricate chemical reactions. The process typically begins with the preparation of the dibenzothiazepine core through cyclization reactions. Subsequent steps involve the introduction of the chlorine and methyl substituents at specific positions on the ring system. The formation of the 5,5-dioxide group is achieved through oxidation reactions, which are carefully controlled to ensure high yield and purity. This compound's synthesis requires expertise in multi-step organic synthesis and highlights the importance of precise reaction conditions to achieve the desired product.

In terms of structural characterization, 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided detailed insights into its molecular structure and stereochemistry. The compound's unique arrangement of functional groups contributes to its stability and reactivity under various chemical conditions.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have revealed that 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide has a favorable pharmacokinetic profile, suggesting that it could be well-absorbed and metabolized within the human body. Furthermore, these studies have identified potential binding sites for this compound on target proteins involved in various disease pathways.

The application of dibenzothiazepines like 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide extends beyond pharmaceuticals into other areas such as materials science. For example, researchers are exploring its use as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable conjugated systems makes it an attractive candidate for applications in organic electronics.

In conclusion, 3-Chloro-6-methyl-dibenzoc,f1,2thiazepin-11(6H)-one 5,5-Dioxide is a versatile compound with significant potential in multiple fields due to its unique structure and functional properties. Ongoing research continues to uncover new insights into its biological activities and synthetic methods. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and materials science.